Cas no 1368715-64-3 (3-amino-2-4-(propan-2-yl)phenylpropan-1-ol)

• Product Name: 3-amino-2-4-(propan-2-yl)phenylpropan-1-ol
• CAS No: 1368715-64-3
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6339152
• PubChem ID: 79685727
• Update Time: 2025-11-02

3-amino-2-4-(propan-2-yl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-4-(propan-2-yl)phenylpropan-1-ol
• AKOS018242750
• 1368715-64-3
• 3-amino-2-[4-(propan-2-yl)phenyl]propan-1-ol
• EN300-1845742

• Inchi： 1S/C12H19NO/c1-9(2)10-3-5-11(6-4-10)12(7-13)8-14/h3-6,9,12,14H,7-8,13H2,1-2H3
• InChI Key： UXYWVWAOJPUTGB-UHFFFAOYSA-N
• SMILES： OCC(CN)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 3-amino-2-4-(propan-2-yl)phenylpropan-1-ol

Comprehensive Overview of 3-amino-2-4-(propan-2-yl)phenylpropan-1-ol (CAS No. 1368715-64-3)

3-amino-2-4-(propan-2-yl)phenylpropan-1-ol (CAS No. 1368715-64-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique amino alcohol structure, plays a pivotal role in the synthesis of various bioactive molecules. Its molecular formula and structural features make it a valuable intermediate in drug discovery and development.

The 3-amino-2-4-(propan-2-yl)phenylpropan-1-ol structure includes an amino group and a hydroxyl group, which are functional groups often exploited in medicinal chemistry. Researchers are particularly interested in its potential applications in designing central nervous system (CNS) therapeutics, given its ability to cross the blood-brain barrier. Recent studies have explored its utility in developing novel neuroprotective agents and antidepressants, aligning with the growing demand for mental health treatments.

One of the most searched questions about CAS No. 1368715-64-3 is its solubility and stability under various conditions. This compound exhibits moderate solubility in polar solvents like ethanol and methanol, making it suitable for laboratory-scale reactions. Its stability at room temperature ensures ease of handling, though storage under inert conditions is recommended for long-term preservation. These properties are critical for researchers working on high-throughput screening and combinatorial chemistry.

The synthesis of 3-amino-2-4-(propan-2-yl)phenylpropan-1-ol typically involves multi-step organic reactions, including reductive amination and Grignard reactions. Recent advancements in green chemistry have prompted scientists to explore eco-friendly synthetic routes, reducing the use of hazardous reagents. This aligns with the global push toward sustainable pharmaceutical manufacturing, a hot topic in the industry.

In the context of drug discovery, CAS No. 1368715-64-3 has been investigated as a building block for chiral ligands and catalysts. Its stereochemistry allows for the creation of enantiomerically pure compounds, which are essential for developing targeted therapies with minimal side effects. The rise of personalized medicine has further amplified the demand for such high-purity intermediates.

Market trends indicate a growing interest in 3-amino-2-4-(propan-2-yl)phenylpropan-1-ol from contract research organizations (CROs) and pharmaceutical companies. The compound's versatility in synthesizing small molecule inhibitors and receptor modulators has positioned it as a key player in the drug development pipeline. Analysts predict a steady increase in its procurement, driven by the expanding biopharmaceutical sector.

From a regulatory standpoint, CAS No. 1368715-64-3 is not classified as a controlled substance, making it accessible for research purposes. However, users must adhere to standard laboratory safety protocols, including proper ventilation and personal protective equipment (PPE). These precautions are especially relevant given the increasing focus on occupational health and safety in chemical laboratories.

In summary, 3-amino-2-4-(propan-2-yl)phenylpropan-1-ol (CAS No. 1368715-64-3) is a multifaceted compound with broad applications in pharmaceutical research and organic synthesis. Its unique chemical properties, combined with the industry's shift toward sustainable and precision medicine, ensure its continued relevance in scientific advancements. Researchers and manufacturers alike are encouraged to explore its potential further, leveraging its structural features for innovative therapeutic solutions.